Cas no 1543109-28-9 (5-METHYL-1-BENZOFURAN-2-SULFONYL CHLORIDE)

• Product Name: 5-METHYL-1-BENZOFURAN-2-SULFONYL CHLORIDE
• CAS No: 1543109-28-9
• MF: C₉H₇ClO₃S
• MW: 230.668080568314
• MDL: MFCD23777357
• CID: 5244624
• Update Time: 2025-10-30

5-METHYL-1-BENZOFURAN-2-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuransulfonyl chloride, 5-methyl-
• 5-METHYL-1-BENZOFURAN-2-SULFONYL CHLORIDE

• MDL： MFCD23777357
• Inchi： 1S/C9H7ClO3S/c1-6-2-3-8-7(4-6)5-9(13-8)14(10,11)12/h2-5H,1H3
• InChI Key： GADVSQOXRAUATK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C=C2C=C1S(Cl)(=O)=O

Additional information on 5-METHYL-1-BENZOFURAN-2-SULFONYL CHLORIDE

5-METHYL-1-BENZOFURAN-2-SULFONYL CHLORIDE: A Comprehensive Overview

The compound 5-METHYL-1-BENZOFURAN-2-SULFONYL CHLORIDE (CAS No. 1543109-28-9) is a significant molecule in the field of organic chemistry, particularly in the synthesis of advanced materials and pharmaceutical intermediates. This compound belongs to the class of sulfonate esters, which are widely used in various chemical reactions due to their reactivity and versatility. The structure of this compound consists of a benzofuran ring system, which is a fused bicyclic structure comprising a benzene ring and a furan ring, with a methyl group at the 5-position and a sulfonate chloride group at the 2-position.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery and material science. The presence of the benzofuran moiety in 5-METHYL-1-BENZOFURAN-2-SULFONYL CHLORIDE makes it an attractive candidate for exploring its potential in these fields. The methyl group at the 5-position introduces steric effects, which can influence the reactivity and selectivity of the molecule in various chemical transformations.

The sulfonate chloride group in this compound is highly reactive and can act as an excellent leaving group in substitution reactions. This makes 5-METHYL-1-BENZOFURAN-2-SULFONYL CHLORIDE a valuable reagent for synthesizing sulfonate esters, which are commonly used as intermediates in organic synthesis. Recent research has demonstrated that such sulfonate esters can be employed in the preparation of bioactive molecules, including antiviral agents and anticancer drugs.

In terms of synthesis, 5-METHYL-1-BENZOFURAN-2-SULFONYL CHLORIDE can be prepared via various methods, including oxidation of the corresponding benzofuran thiol or direct sulfonation of the benzofuran derivative. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds.

The applications of 5-METHYL-1-BENZOFURAN-2-SULFONYL CHLORIDE are diverse. In pharmaceutical chemistry, it can serve as a building block for constructing complex molecular architectures with potential therapeutic applications. For instance, its use as a sulfonating agent in drug design has been explored in recent studies focusing on enhancing drug delivery systems.

In material science, this compound has shown promise as a precursor for synthesizing advanced polymers and materials with tailored properties. The benzofuran moiety contributes to aromaticity and conjugation, which are desirable traits for applications in optoelectronics and energy storage devices.

From an environmental perspective, understanding the degradation pathways and ecological impact of 5-METHYL-1-BENZOFURAN-2-SULFONYL CHLORIDE is crucial for its safe handling and disposal. Recent environmental studies have focused on its biodegradation under various conditions, providing insights into its eco-friendly applications.

In conclusion, 5-METHYL-1-BENZOFURAN-2-SULFONYL CHLORIDE (CAS No. 1543109-28-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and functional groups make it an essential tool for researchers working on drug discovery, material synthesis, and advanced chemical technologies.